Cas no 23755-35-3 (2-O-Methyl-beta-D-N-acetylneuraminic Acid)

2-O-Methyl-beta-D-N-acetylneuraminic Acid Properties

Names and Identifiers

• b-Neuraminicacid, N-acetyl-2-O-methyl- (9CI)
• 2-O-METHYL-ALPHA-D-N-ACETYLNEURAMINIC ACID
• 2-O-METHYL-B-D-N-ACETYLNEURAMINIC ACID
• 2-O-Methyl-β-D-N-ace
• 2-O-Methyl-β-D-N-acetylneuraminic Acid
• 2-O-METHYL-α-D-N-ACETYLNEURAMINIC ACID
• NJRVVFURCKKXOD-AGNBLMTLSA-N
• 23755-35-3
• 2-O-Methyl-beta-D-N-acetylneuraminic Acid
• W-201998
• (2S,4S,5R,6R)-5-acetamido-4-hydroxy-2-methoxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• SCHEMBL7066109
• methyl 5-acetamido-3,5-dideoxy-D-glycero-beta-D-galacto-2-nonulopyranosidonic acid
• b-Neuraminicacid,N-acetyl-2-O-methyl-(9ci)
• +Expand

• InChIKey： NJRVVFURCKKXOD-IPKRQFAESA-N
• Inchi： InChI=1S/C12H21NO9/c1-5(15)13-8-6(16)3-12(21-2,11(19)20)22-10(8)9(18)7(17)4-14/h6-10,14,16-18H,3-4H2,1-2H3,(H,13,15)(H,19,20)/t6?,7-,8-,9-,10?,12+/m1/s1
• SMILES： OC[C@H]([C@H](C1O[C@](OC)(C(=O)O)CC(O)[C@H]1NC(=O)C)O)O

Computed Properties

• Exact Mass: 323.12200
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 6
• Monoisotopic Mass: 323.12163125g/mol
• Heavy Atom Count: 22
• Complexity: 417
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.9
• Topological Polar Surface Area: 166Ų

Experimental Properties

• LogP: -2.82680
• PSA: 165.78000
• Melting Point: 162-165°C
• Stability/Shelf Life: Moisture, Temperature sensitive